N-(4-butylphenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide

Specification

• CAS No.: 888437-31-8
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol
• IUPAC Name: N-(4-butylphenyl)-2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C25H28N4O3S/c1-3-4-7-17-10-12-18(13-11-17)26-21(30)16-33-25-28-22-19-8-5-6-9-20(19)27-23(22)24(31)29(25)14-15-32-2/h5-6,8-13,27H,3-4,7,14-16H2,1-2H3,(H,26,30)
• Standard InChI Key: OLGFKPDKQISQET-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCOC)NC4=CC=CC=C43
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCOC)NC4=CC=CC=C43

Introduction

Synthesis Methods

The synthesis of such complex organic compounds often involves multi-step reactions, including condensation and functional group modifications. A general approach might involve:

• Formation of the Pyrimidoindole Core: This could involve the reaction of indole derivatives with pyrimidine precursors under appropriate conditions.

• Introduction of Functional Groups: The butylphenyl and methoxyethyl groups would be introduced through subsequent reactions, potentially involving nucleophilic substitution or coupling reactions.

Potential Applications

Compounds with similar structures are often explored for their biological activities, including potential roles in medicinal chemistry. The specific biological effects of N-(4-butylphenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide would depend on its interactions with biological targets, which could be assessed through in vitro and in vivo studies.

Analytical Techniques

For structural confirmation and purity assessment, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) would be employed.

Technique	Use
NMR Spectroscopy	Structural confirmation and identification of functional groups.
Mass Spectrometry	Molecular weight determination and fragmentation pattern analysis.
HPLC	Purity assessment and separation of impurities.